Cas no 1261862-29-6 (2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol)

• Product Name: 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol
• CAS No: 1261862-29-6
• MF: C₈H₅F₅O₃
• MW: 244.115520238876
• CID: 4988993
• Update Time: 2025-06-18

2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol

• Inchi： 1S/C8H5F5O3/c9-7(10)15-4-2-1-3-5(6(4)14)16-8(11,12)13/h1-3,7,14H
• InChI Key： RVCNGNHCGNXKHU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1O)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7

Additional information on 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol

Introduction to 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol (CAS No. 1261862-29-6)

2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol (CAS No. 1261862-29-6) is a highly specialized compound with significant applications in the fields of chemical and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and trifluoromethoxy substituents, has garnered considerable attention due to its potential in various therapeutic and diagnostic applications.

The molecular structure of 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol is composed of a phenolic core with two distinct fluorinated ether groups. The presence of these fluorinated moieties imparts unique chemical and physical properties to the molecule, making it an attractive candidate for a wide range of studies. Recent research has highlighted the compound's stability, solubility, and reactivity, which are crucial factors in its potential use in drug development and other advanced applications.

In the realm of pharmaceutical research, 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its potential in modulating specific biological pathways, particularly those involved in inflammation and oxidative stress. These properties make it a valuable tool for researchers exploring new treatments for conditions such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory conditions.

The pharmacological profile of 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol has been extensively investigated through various in vitro and in vivo models. Preclinical studies have shown that the compound exhibits potent anti-inflammatory and antioxidant activities, which are essential for mitigating the damaging effects of oxidative stress. Additionally, its ability to cross the blood-brain barrier has made it a focal point in neuropharmacological research, where it has shown potential in protecting neuronal cells from oxidative damage.

Beyond its therapeutic applications, 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol has also found utility in diagnostic imaging. The fluorinated moieties in the molecule can be labeled with radioisotopes, enabling their use as imaging agents in positron emission tomography (PET) and other imaging modalities. This capability enhances the compound's versatility and broadens its application scope in both research and clinical settings.

The synthesis of 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol involves a series of well-defined chemical reactions that ensure high purity and yield. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for large-scale research and development projects. These improvements have also contributed to reducing the overall cost of the compound, thereby facilitating its widespread use in various scientific endeavors.

In conclusion, 2-(Difluoromethoxy)-6-(trifluoromethoxy)phenol (CAS No. 1261862-29-6) is a multifaceted compound with significant potential in both pharmaceutical and diagnostic applications. Its unique chemical structure and favorable properties make it an invaluable resource for researchers seeking to advance our understanding of complex biological processes and develop innovative therapeutic solutions. As ongoing research continues to uncover new insights into its mechanisms of action, the future prospects for this compound appear promising.